Cas no 2172618-67-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid
• CAS No: 2172618-67-4
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6318084
• PubChem ID: 165498858
• Update Time: 2025-08-02

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid
• EN300-1550441
• 2172618-67-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-hydroxybut-2-en-1-yl)carbamoyl]propanoic acid

• Inchi： 1S/C23H24N2O6/c26-12-6-5-11-24-22(29)20(13-21(27)28)25-23(30)31-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-10,19-20,26H,11-14H2,(H,24,29)(H,25,30)(H,27,28)/b6-5+
• InChI Key： LKERHJWSTXASOG-AATRIKPKSA-N
• SMILES： O(C(NC(C(NC/C=C/CO)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid

Exploring the Versatile Applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid (CAS No. 2172618-67-4)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid (CAS No. 2172618-67-4) has emerged as a significant molecule in modern chemical research due to its unique structural features and broad applicability. This Fmoc-protected amino acid derivative combines the stability of fluorenylmethyloxycarbonyl (Fmoc) groups with the reactivity of a hydroxybutenyl carbamoyl side chain, making it particularly valuable in peptide synthesis and bioconjugation chemistry.

Recent advances in peptide-based therapeutics have driven increased interest in specialized amino acid building blocks like 2172618-67-4. Researchers are particularly focused on how this compound's dual functional groups can facilitate novel drug delivery systems and targeted therapies. The hydroxybutenyl moiety offers opportunities for further modification, while the Fmoc protection ensures stability during synthetic procedures.

From a structural perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid presents an interesting case study in molecular design. The compound's carboxylic acid terminus allows for standard peptide coupling reactions, while the allylic hydroxyl group provides a handle for orthogonal functionalization. This makes CAS 2172618-67-4 particularly useful in the development of branched peptide architectures and peptide-polymer conjugates.

The pharmaceutical industry has shown growing interest in 2172618-67-4 as a potential intermediate for targeted drug delivery systems. The compound's ability to serve as both a peptide building block and a linker molecule makes it valuable for creating antibody-drug conjugates (ADCs) and other bioconjugates. Researchers are exploring its use in developing treatments for various conditions where precise drug targeting is crucial.

In material science applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid has demonstrated potential for creating biofunctionalized surfaces. The Fmoc group provides protection during surface immobilization, while the hydroxybutenyl carbamoyl moiety can be used for subsequent modifications. This dual functionality makes CAS 2172618-67-4 particularly useful in developing biosensors and diagnostic devices.

The synthesis and handling of 2172618-67-4 require careful consideration of its chemical properties. As with many Fmoc-protected amino acids, stability under various conditions is a key consideration. The compound typically shows good stability in solid form when stored properly, but researchers should be mindful of potential decomposition pathways, particularly regarding the allylic hydroxyl group and the carbamate linkage.

Recent publications have highlighted innovative applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid in peptide nanotechnology. The compound's ability to introduce both hydrophilic and hydrophobic elements into peptide structures makes it valuable for creating self-assembling systems. These developments align with current trends in nanomedicine and drug delivery research.

Quality control for CAS 2172618-67-4 typically involves analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is particularly important for pharmaceutical applications, where even minor impurities could affect downstream processes. Suppliers typically provide detailed certificates of analysis that include information about chiral purity and chemical stability.

The commercial availability of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid has improved in recent years, reflecting growing demand from both academic and industrial researchers. Current market trends show increasing interest in custom amino acid derivatives and specialty peptide building blocks, positioning 2172618-67-4 as a compound with significant commercial potential.

Future research directions for CAS 2172618-67-4 may explore its potential in click chemistry applications, given the reactivity of its hydroxybutenyl group. Additionally, its use in developing peptide-based vaccines and immunotherapies represents an exciting frontier in biomedical research. As synthetic methodologies continue to advance, we can expect to see novel applications emerging for this versatile compound.

Environmental and safety considerations for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxybut-2-en-1-yl)carbamoylpropanoic acid follow standard protocols for handling amino acid derivatives. While not classified as hazardous under normal conditions, proper laboratory practices should be maintained. The compound's biodegradability and potential environmental impact are subjects of ongoing research, particularly in the context of green chemistry initiatives.

In conclusion, 2172618-67-4 represents an important addition to the toolbox of peptide chemists and material scientists. Its unique combination of Fmoc protection and hydroxybutenyl functionality offers numerous possibilities for innovation in drug development, materials science, and biotechnology. As research continues to uncover new applications for this compound, its significance in various scientific disciplines is likely to grow.